![molecular formula C21H23NO5 B2383128 3-{[(9H-fluoren-9-ylmethoxy)carbonyl](2-methoxyethyl)amino}propanoic acid CAS No. 1935218-02-2](/img/structure/B2383128.png)
3-{[(9H-fluoren-9-ylmethoxy)carbonyl](2-methoxyethyl)amino}propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid” is a derivative of propanoic acid . It is a compound that contains a fluorenylmethyloxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis .
Molecular Structure Analysis
The molecular structure of this compound includes a fluorenylmethyloxycarbonyl (Fmoc) group attached to a propanoic acid derivative . The Fmoc group is a common protecting group used in peptide synthesis .Scientific Research Applications
Synthesis and Derivative Formation
- Synthesis of Non-Proteinogenic Amino Acids : Adamczyk and Reddy (2001) described the synthesis of (S)-(+)-2-Amino-6-(aminooxy)hexanoic acid (AAHA, 3), a non-proteinogenic amino acid, and its derivative, which includes the fluorenyl group as a key component in its structure (Adamczyk & Reddy, 2001).
Photophysical Characterization and Bioimaging
- Photophysical Properties and Bioimaging : Morales et al. (2010) investigated the photophysical characteristics and bioimaging potential of a water-soluble fluorene derivative, highlighting its high fluorescence quantum yield and strong aggregation in water. This research underscores the utility of such compounds in integrin imaging (Morales et al., 2010).
Oligomer Synthesis
- Synthesis of Oligomers from Sugar Amino Acids : Gregar and Gervay-Hague (2004) prepared N-Fluoren-9-ylmethoxycarbonyl-protected sugar amino acids and synthesized oligomers from these monomers. The research demonstrates the application of the fluorenyl group in the efficient synthesis of various oligomers (Gregar & Gervay-Hague, 2004).
Solid Phase Peptide Synthesis
- Solid Phase Synthesis of Peptide Amides : Funakoshi et al. (1988) introduced a dimethoxybenzhydrylamine derivative incorporating the fluorenyl group, demonstrating its utility in solid phase peptide synthesis. This highlights the relevance of the fluorenyl group in the synthesis of peptide amides (Funakoshi et al., 1988).
Peptide Bond Protection
- Protecting Group for Peptide Bonds : Johnson et al. (1993) used N,O-Bis-Fmoc derivatives of Nα-(2-hydroxy-4-methoxybenzyl)amino acids, including the fluorenyl group, as intermediates for peptides. This study illustrates the use of the fluorenyl group in inhibiting interchain association during peptide synthesis (Johnson et al., 1993).
Protection of Hydroxy-Groups
- Hydroxy-Group Protection in Synthesis : Gioeli and Chattopadhyaya (1982) demonstrated the use of the fluorenyl group for protecting hydroxy-groups in synthesis, emphasizing its compatibility with various acid- and base-labile protecting groups (Gioeli & Chattopadhyaya, 1982).
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be an alanine derivative . Alanine is a non-essential amino acid that plays a key role in the metabolism of glucose and organic acids. It is involved in various biochemical processes in the body, including protein synthesis and energy production.
Mode of Action
As an alanine derivative, it may interact with the same biochemical processes as alanine, influencing the secretion of anabolic hormones, supplying fuel during exercise, enhancing mental performance during stress-related tasks, and preventing exercise-induced muscle damage .
Pharmacokinetics
The compound’s solubility in DMSO is reported to be 100 mg/mL , which may influence its absorption and distribution in the body
Result of Action
As an alanine derivative, it may have similar effects as alanine, which include influencing the secretion of anabolic hormones, supplying fuel during exercise, enhancing mental performance during stress-related tasks, and preventing exercise-induced muscle damage . .
Action Environment
It is known that the compound is stable at room temperature , which may suggest that it has a good shelf-life and can withstand typical environmental conditions
Biochemical Analysis
Molecular Mechanism
It is likely that its mechanism of action is related to its role in peptide synthesis, potentially involving binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Fmoc compounds are generally stable at room temperature and have a long shelf-life .
properties
IUPAC Name |
3-[9H-fluoren-9-ylmethoxycarbonyl(2-methoxyethyl)amino]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO5/c1-26-13-12-22(11-10-20(23)24)21(25)27-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19H,10-14H2,1H3,(H,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRHBYNFTALYODX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CCC(=O)O)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.